![molecular formula C7H5ClN2S B3331032 2-(Chloromethyl)thieno[3,2-d]pyrimidine CAS No. 77294-17-8](/img/structure/B3331032.png)
2-(Chloromethyl)thieno[3,2-d]pyrimidine
Overview
Description
2-(Chloromethyl)thieno[3,2-d]pyrimidine is a synthetic intermediate useful for pharmaceutical synthesis . It is a derivative of thienopyrimidine, which holds a unique place among fused pyrimidine compounds due to their structural analogs of purines and various biological activities .
Synthesis Analysis
Thieno[3,2-d]pyrimidines can be synthesized through several methods. One approach involves the reaction of 2-aminothiophene-3-carboxamide with chloroacetylchloride, followed by cyclization to yield 2-(chloromethyl)thieno[3,2-d]pyrimidine . Another method involves a multi-step sequence including a Gewald reaction, Dieckmann type cyclisation, and Krapcho decarboxylation .Molecular Structure Analysis
The molecular structure of thieno[3,2-d]pyrimidines, including 2-(Chloromethyl)thieno[3,2-d]pyrimidine, is similar to that of purines . The crystal structure analysis of representative compounds shows specific hydrogen bonding patterns and molecular arrangements .Chemical Reactions Analysis
Thieno[3,2-d]pyrimidines can undergo various chemical reactions. For instance, they can react with formic acid to form thieno[3,2-d]pyrimidin-4-ones . They can also react with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene to produce β-keto amides, which can be cyclized to thienopyrimidine-2,4-diones .Mechanism of Action
While the specific mechanism of action for 2-(Chloromethyl)thieno[3,2-d]pyrimidine is not mentioned in the retrieved papers, thienopyrimidine derivatives are known to inhibit various enzymes and pathways, making them potential anticancer agents . They can also inhibit the expression and activities of certain vital inflammatory mediators .
Safety and Hazards
While specific safety and hazard information for 2-(Chloromethyl)thieno[3,2-d]pyrimidine is not available, it is generally recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. Use of personal protective equipment and ensuring adequate ventilation is advised .
properties
IUPAC Name |
2-(chloromethyl)thieno[3,2-d]pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2S/c8-3-7-9-4-6-5(10-7)1-2-11-6/h1-2,4H,3H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHOMLQYOXKEAOD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=CN=C(N=C21)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Chloromethyl)thieno[3,2-d]pyrimidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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